Cas no 2460755-99-9 (sodium 2-(1-fluorocyclobutyl)acetate)

• Product Name: sodium 2-(1-fluorocyclobutyl)acetate
• CAS No: 2460755-99-9
• MF: C₆H₈FNaO₂
• MW: 154.114696502686
• MDL: MFCD32702992
• CID: 5670319
• PubChem ID: 155820649
• Update Time: 2025-10-29

sodium 2-(1-fluorocyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-(1-fluorocyclobutyl)acetate
• EN300-26982864
• 2460755-99-9
• Sodium;2-(1-fluorocyclobutyl)acetate

• MDL： MFCD32702992
• Inchi： 1S/C6H9FO2.Na/c7-6(2-1-3-6)4-5(8)9;/h1-4H2,(H,8,9);/q;+1/p-1
• InChI Key： FDWSMTWSARXISY-UHFFFAOYSA-M
• SMILES： [Na+].FC1(CC(=O)[O-])CCC1

Computed Properties

• Exact Mass: 154.04060194g/mol
• Monoisotopic Mass: 154.04060194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Additional information on sodium 2-(1-fluorocyclobutyl)acetate

Sodium 2-(1-Fluorocyclobutyl)Acetate: A Comprehensive Overview

Sodium 2-(1-fluorocyclobutyl)acetate, with the CAS number 2460755-99-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as sodium 2-(1-fluorocyclobutyl)acetate, is a fluorinated cyclic ester that has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. The molecule consists of a cyclobutane ring substituted with a fluorine atom and an acetate group, making it a versatile building block for various chemical reactions.

The synthesis of sodium 2-(1-fluorocyclobutyl)acetate involves the use of fluorinated intermediates and advanced catalytic techniques. Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry, as they often exhibit enhanced bioavailability and stability. The cyclobutane ring in this compound contributes to its rigidity, which is a desirable property in drug design for improving molecular interactions with biological targets.

One of the most notable applications of sodium 2-(1-fluorocyclobutyl)acetate is in the field of drug discovery. Researchers have explored its potential as a precursor for synthesizing complex fluorinated molecules, which are increasingly used in pharmaceuticals. For instance, the compound has been employed in the development of novel antibiotics and antiviral agents, where its fluorinated structure plays a critical role in enhancing therapeutic efficacy.

In addition to its role in pharmaceuticals, sodium 2-(1-fluorocyclobutyl)acetate has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and flexible electronics. Recent advancements in this area have demonstrated that fluorinated cyclic esters like this compound can improve the performance and stability of electronic devices.

The study of sodium 2-(1-fluorocyclobutyl)acetate has also led to new insights into the behavior of fluorinated compounds under various reaction conditions. For example, researchers have investigated its reactivity in nucleophilic acyl substitution reactions, which are fundamental to many organic transformations. These studies have revealed that the presence of fluorine enhances the reactivity of the acetate group, making it more susceptible to nucleophilic attack.

Furthermore, the environmental impact of sodium 2-(1-fluorocyclobutyl)acetate has been a topic of interest. Scientists have examined its biodegradation pathways and toxicity profiles to assess its safety for industrial and medical applications. Preliminary findings suggest that the compound exhibits low toxicity and is biodegradable under specific conditions, which aligns with current trends toward sustainable chemistry practices.

In conclusion, sodium 2-(1-fluorocyclobutyl)acetate is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, enhanced by the presence of fluorine and a rigid cyclobutane ring, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new properties and applications for this compound, it is likely to play an increasingly important role in advancing modern chemistry.